Cas no 2171695-13-7 (2-{(tert-butoxy)carbonylamino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid
• CAS No: 2171695-13-7
• MF: C₁₂H₂₀N₄O₄
• MW: 284.311602592468
• CID: 6021942
• PubChem ID: 165520233
• Update Time: 2025-06-11

2-{(tert-butoxy)carbonylamino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid
• EN300-1298631
• 2171695-13-7

• Inchi： 1S/C12H20N4O4/c1-12(2,3)20-11(19)15-9(10(17)18)5-4-6-16-8-13-7-14-16/h7-9H,4-6H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： QBQSVFGPKYJLHF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCN1C=NC=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.14845513g/mol
• Monoisotopic Mass: 284.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid

Research Briefing on 2-{(tert-butoxy)carbonylamino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid (CAS: 2171695-13-7)

In recent years, the compound 2-{(tert-butoxy)carbonylamino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid (CAS: 2171695-13-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protected amine and a 1,2,4-triazole moiety, has shown promising potential in various therapeutic applications. The latest research has focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as an intermediate in the development of novel protease inhibitors. The researchers employed a multi-step synthesis route, starting from commercially available amino acids, and achieved a high yield of the target compound. The study also investigated the stability of the Boc-protected amine under various physiological conditions, providing valuable insights for its application in drug design.

Another significant development comes from a collaborative effort between academic and industrial researchers, who reported the use of 2-{(tert-butoxy)carbonylamino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid in the design of small-molecule modulators of protein-protein interactions. The triazole ring, known for its ability to participate in hydrogen bonding and π-stacking interactions, was found to enhance the binding affinity of the resulting compounds. This research opens new avenues for targeting previously undruggable protein interfaces.

In the context of antimicrobial research, a 2023 study demonstrated that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains. The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets. These findings are particularly relevant given the growing global threat of antimicrobial resistance.

From a drug metabolism perspective, recent pharmacokinetic studies have shown that the Boc-protected form of this compound exhibits favorable absorption and distribution properties, while the free amine form demonstrates rapid clearance. This dichotomy presents both challenges and opportunities for medicinal chemists working on optimizing the compound's therapeutic index.

Looking ahead, several research groups are investigating the potential of 2-{(tert-butoxy)carbonylamino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid as a versatile scaffold for the development of targeted therapies. Its modular structure allows for easy modification at multiple sites, enabling the rapid generation of structure-activity relationship data. Current efforts are focused on optimizing its physicochemical properties while maintaining or enhancing its biological activity.

In conclusion, the compound 2-{(tert-butoxy)carbonylamino}-5-(1H-1,2,4-triazol-1-yl)pentanoic acid (CAS: 2171695-13-7) represents an important building block in modern medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery across multiple therapeutic areas. As research continues to uncover its full potential, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents.